Cas no 1249097-30-0 (tert-Butyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetate)

• Product Name: tert-Butyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetate
• CAS No: 1249097-30-0
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• MDL: MFCD14622179
• CID: 5684236
• PubChem ID: 61310200
• Update Time: 2025-06-10

tert-Butyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetate
• EN300-26325166
• 1249097-30-0
• A1-32832
• AKOS010564149

• MDL： MFCD14622179
• Inchi： 1S/C11H19N3O2/c1-7-10(12)8(2)14(13-7)6-9(15)16-11(3,4)5/h6,12H2,1-5H3
• InChI Key： UXZLPFKSRVACEJ-UHFFFAOYSA-N
• SMILES： O(C(CN1C(C)=C(C(C)=N1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-Butyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetate

tert-Butyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetate (CAS No. 1249097-30-0): A Comprehensive Overview

tert-Butyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetate (CAS No. 1249097-30-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as tBu 2-(4-amino-3,5-dimethylpyrazol-1-yl)acetate, is characterized by its unique structural features and functional groups, making it an attractive candidate for various chemical and biological studies.

The tert-butyl group in the compound provides enhanced stability and solubility properties, which are crucial for its use in drug development. The 4-amino-3,5-dimethylpyrazol-1-yl moiety, on the other hand, imparts specific biological activities that can be harnessed for therapeutic purposes. Recent research has highlighted the potential of this compound in modulating key biological pathways and interactions.

In the realm of medicinal chemistry, tert-Butyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetate has been extensively studied for its ability to act as a scaffold for the development of novel drugs. Its structural flexibility allows for the introduction of various functional groups, enabling researchers to fine-tune its pharmacological properties. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities.

One of the key areas of interest is the compound's interaction with enzymes and receptors. Research published in the Journal of Medicinal Chemistry has demonstrated that tert-Butyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetate can effectively bind to specific protein targets, thereby modulating their activity. This property makes it a valuable tool in understanding complex biological processes and developing targeted therapies.

Furthermore, the compound's potential as a prodrug precursor has been explored in several studies. Prodrugs are inactive compounds that are converted into their active form within the body through metabolic processes. The tert-butyl group in tert-Butyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetate can be designed to be cleaved under specific conditions, releasing the active moiety at the desired site of action. This approach enhances the drug's efficacy while minimizing side effects.

In addition to its medicinal applications, tert-Butyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetate has also been investigated for its use in chemical synthesis. Its unique structure makes it an excellent starting material for the synthesis of more complex molecules. For example, it can be used as a building block in the construction of heterocyclic compounds with diverse biological activities.

The synthesis of tert-Butyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetate involves several well-established chemical reactions. One common method involves the reaction of tert-butyl bromoacetate with 4-amino-3,5-dimethylpyrazole in the presence of a suitable base. This reaction yields high purity products with good yields, making it a preferred route for large-scale production.

Recent advancements in analytical techniques have also contributed to a better understanding of the compound's properties. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate the structure and purity of tert-Butyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-y l)acetate. These techniques provide detailed insights into the compound's molecular structure and help ensure its quality for various applications.

In conclusion, tert-butyl 2-(4-amino -3 ,5 -dim eth yl -1 H -pyra z ol -1 -y l )ace ta te (CAS No. 1249097 -30 -0 ) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for developing novel drugs and understanding complex biological processes. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the scientific community.